Cas no 956697-53-3 (Sonidegib)

Sonidegib structure

Product Name:Sonidegib

CAS No:956697-53-3

MF:C₂₆H₂₆F₃N₃O₃

MW:485.498157024384

MDL:MFCD16038928

CID:822502

PubChem ID:24775005

Update Time:2024-10-25

Sonidegib Chemical and Physical Properties

Names and Identifiers

- LDE225
- Erismodegib
- LDE225 (NVP-LDE225,Erismodegib)
- NVP-LDE 225
- NVP-LDE225 (LDE225,LDE-225,Erismodegib)
- LDE-225
- rel-N-[6-[(2R,6S)-2,6-Dimethyl-4-morpholinyl]-3-pyridinyl]-2-methyl-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carboxamide
- NVP-LDE225
- Sonidegib
- Odomzo
- LDE 225
- 0RLU3VTK5M
- N-(6-((2S,6R)-2,6-dimethylmorpholino)pyridin-3-yl)-2-methyl-4'-(trifluoromethoxy)biphenyl-3-carboxamide
- Odomozo
- N-[6-(cis-2,6-dimethylmorpholin-4-yl)pyridin-3-yl]-2-methyl-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxamide
- Sonidegib [USAN:INN]
- Erismodegib [USAN:INN]
- PubChem22446
- Sonidegib (USAN/INN)
- rel-N-[6-[(2R,6S)-2,6-Dimethyl-4-morpholinyl]-3-pyridinyl]-2-methyl-4′-(trifluoromethoxy)[1,1′-biphenyl]-3-carboxamide (ACI)
- MFCD16038928
- SONIDEGIB [INN]
- L01XX48
- SONIDEGIB [WHO-DD]
- CCG-264935
- D10119
- CHEMBL2105737
- NCGC00250382-07
- s2151
- EE-0005
- BDBM50394562
- SCHEMBL554455
- [1,1'-Biphenyl]-3-carboxamide, N-[6-[(2R,6S)-2,6-dimethyl-4-morpholinyl]-3-pyridinyl]-2-methyl-4'-(trifluoromethoxy)-, rel-; rel-N-[6-[(2R,6S)-2,6-Dimethyl-4-morpholinyl]-3-pyridinyl]-2-methyl-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxamide; LDE 225; NVP-LDE 225; Odomzo; Sonidegib
- UNII-0RLU3VTK5M
- NS00072903
- DB09143
- SONIDEGIB [MI]
- Sonidegib (LDE-225)
- N-(6-((2R,6S)-2,6-dimethylmorpholino)pyridin-3-yl)-2-methyl-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carboxamide
- DTXSID501009335
- N-[6-[(2R,6S)-2,6-Dimethyl-4-morphlinyl]-3-pyridinyl]-2-methyl-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carboxamide
- EX-A409
- NSC-761385
- Smoothened Antagonist LDE225
- n-(6-((2r,6s)-2,6-dimethylmorpholino)pyridin-3-yl)-2-methyl-4'-(trifluoromethoxy)biphenyl-3-carboxamide
- NSC761386
- AKOS015994541
- 956697-53-3 (free base)
- N-[6-[(2S,6R)-2,6-dimethylmorpholin-4-yl]pyridin-3-yl]-2-methyl-3-[4-(trifluoromethoxy)phenyl]benzamide
- 956697-53-3
- (1,1'-Biphenyl)-3-carboxamide, N-(6-((2R,6S)-2,6-dimethyl-4-morpholinyl)-3-pyridinyl)-2- methyl-4'-(trifluoromethoxy)-, rel-
- AC-32799
- CHEBI:90863
- Q22075856
- HY-10296
- CS-0904
- EN300-7362818
- N-(6-(cis-2,6-dimethylmorpholin-4-yl)pyridin-3-yl)-2-methyl-4'-(trifluoromethoxy)(1,1'-biphenyl)-3-carboxamide
- rel-N-(6-((2R,6S)-2,6-dimethylmorpholin-4-yl)pyridin-3-yl)-2-methyl-4'-(trifluoromethoxy)(1,1'-biphenyl)-3-carboxamide
- NCGC00250382-05
- SW218115-2
- BRD-K19796430-001-01-5
- Sonidegib (NVP-LDE225)
- HY-16582A
- N-(6-((cis-2,6-Dimethylmorpholin-4-yl)-3-pyridyl)-2-methyl-3-(4-(trifluoromethoxy)phenyl)benzamide
- Z2588040168
- sonidegibum
- N-{6-[(2R,6S)-2,6-dimethylmorpholin-4-yl]pyridin-3-yl}-2-methyl-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carboxamide
- N-(6-((2R,6S)-2,6-Dimethylmorpholin-4-yl)pyridin-3-yl)-2-methyl-4'-(trifluoromethoxy)biphenyl-3-carboxamide
- [1,1'-Biphenyl]-3-carboxamide, N-[6-[(2R,6S)-2,6-dimethyl-4-morpholinyl]-3-pyridinyl]-2-methyl-4'-(t
- LDE225 (NVP-LDE225; Erismodegib)
- MLS006011198
- N-(6-((2R,6S)-2,6-Dimethylmorpholin-4-yl)pyridin-3-yl)-2-methyl-4'- (trifluoromethoxy)biphenyl-3-carboxamide
- Sonidegib phospate
- BRD-K19796430-001-05-6
- erismodegib (deleted INN)
- N-(6-(cis-2,6-Dimethylmorpholino)pyridin-3-yl)-2-methyl-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carboxamide
- NSC-761386
- NCGC00250382-19
- BCP9001014
- SONIDEGIB [USAN]
- LDE225 (NVP-LDE225, Erismodegib)
- BRD-K19796430-001-09-8
- DTXCID101436164
- NVP-LDE225(Erismodegib)?
- rel-N-{6-[(2R,6S)-2,6-dimethylmorpholin-4-yl]pyridin-3-yl}-2-methyl-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxamide
- NCGC00250382-01
- NVP-LDE-225
- (1,1'-BIPHENYL)-3-CARBOXAMIDE, N-(6-((2R,6S)-2,6-DIMETHYL-4-MORPHOLINYL)-3-PYRIDINYL)-2-METHYL-4'-(TRIFLUOROMETHOXY)-, REL-
- SMR004702967
- BCP02275
- NSC761385
- GTPL8199
- MDL： MFCD16038928
- Inchi： 1S/C26H26F3N3O3/c1-16-14-32(15-17(2)34-16)24-12-9-20(13-30-24)31-25(33)23-6-4-5-22(18(23)3)19-7-10-21(11-8-19)35-26(27,28)29/h4-13,16-17H,14-15H2,1-3H3,(H,31,33)/t16-,17+
- InChI Key： VZZJRYRQSPEMTK-CALCHBBNSA-N
- SMILES： CC1C(C(=O)NC2C=NC(N3C[C@H](C)O[C@H](C)C3)=CC=2)=CC=CC=1C1C=CC(OC(F)(F)F)=CC=1

Computed Properties

Exact Mass: 485.19262619g/mol
Monoisotopic Mass: 485.19262619g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 35
Rotatable Bond Count: 5
Complexity: 691
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.7
XLogP3: 5.8

Experimental Properties

Density: 1.255
Melting Point: 154-157°C
Boiling Point: 544.516°C at 760 mmHg
Solubility: DMSO (Slightly), Methanol (Slightly)
Vapor Pressure: 0.0±1.5 mmHg at 25°C

Sonidegib Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Sonidegib Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SV930-1mg	Sonidegib	956697-53-3	98+%	1mg	707CNY	2021-05-08
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DC Chemicals	DC8493-100 mg	NVP-LDE225(Erismodegib)	956697-53-3	>98%	100mg	$300.0	2022-02-28
DC Chemicals	DC8493-250 mg	NVP-LDE225(Erismodegib)	956697-53-3	>98%	250mg	$600.0	2022-02-28
DC Chemicals	DC8493-1 g	NVP-LDE225(Erismodegib)	956697-53-3	>98%	1g	$1200.0	2022-02-28

Sonidegib Production Method

Production Method 1

139301-27-2

1221721-86-3

956697-53-3

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Catalysts: Dichlorobis(triphenylphosphine)palladium (DVB-supported) Solvents: Methanol ; 2 h, 120 °C

Reference

: An efficient continuous flow approach to furnish furan-based biaryls

Trinh, Trieu N.; Hizartzidis, Lacey; Lin, Andrew J. S.; Harman, David G.; McCluskey, Adam; et al, Organic & Biomolecular Chemistry, 2014, 12(47), 9562-9571

Production Method 2

6485-55-8

2585662-28-6

956697-53-3

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide Catalysts: Stereoisomer of [(4S,5S)-1,3-bis[2,6-bis(1-methylethyl)phenyl]-4,5-diphenyl-2-im… Solvents: 1,2-Dimethoxyethane ; 16 h, rt

Reference

: A Bulky and Electron-Rich N-Heterocyclic Carbene Palladium Complex (SIPr)Ph2Pd(cin)Cl: Highly Efficient and Versatile for Buchwald-Hartwig Amination of (Hetero)aryl Chlorides with (Hetero)aryl Amines at Room Temperature

Ouyang, Jia-Sheng ; Liu, Siqi; Pan, Bendu; Zhang, Yaqi; Liang, Hao; et al, ACS Catalysis, 2021, 11(15), 9252-9261

Production Method 3

1799493-16-5

956697-53-3

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Ethanol ; rt → 90 °C; 80 - 90 °C; 24 - 28 h, 80 - 90 °C

Reference

: A method for preparation of Sonidegib with L-lactate

, World Intellectual Property Organization, , ,

Production Method 4

2410299-53-3

1221722-10-6

956697-53-3

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ; 1.6 min, 120 °C

Reference

: Bayesian Optimization of Computer-Proposed Multistep Synthetic Routes on an Automated Robotic Flow Platform

Nambiar, Anirudh M. K.; Breen, Christopher P.; Hart, Travis; Kulesza, Timothy; Jamison, Timothy F. ; et al, ACS Central Science, 2022, 8(6), 825-836

Production Method 5

1221722-10-6

956699-06-2

956697-53-3

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Dimethylformamide , 1,2-Dichloroethane ; 4 h, 55 - 60 °C
1.2 Reagents: Potassium carbonate Solvents: 1,2-Dichloroethane ; 2 h, 40 - 45 °C; 4 h, 45 - 50 °C

Reference

: Preparation of Sonidegib and intermediate thereof

, China, , ,

Production Method 6

1221722-10-6

956699-06-2

956697-53-3

Reaction Conditions

1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide , 1-Hydroxybenzotriazole Solvents: Dimethylformamide ; 1 h, rt
1.2 Reagents: 4-Methylmorpholine Solvents: Dimethylformamide ; 6 h, rt

Reference

: An efficient synthesis of Erismodegib

Hu, Bing; Cai, Jin; Chen, Junqing; Cao, Meng; Wang, Peng; et al, Journal of Chemical Research, 2014, 38(1), 18-20

Production Method 7

1799493-16-5

1879943-14-2

956697-53-3

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Ethanol ; rt → 90 °C; 24 - 48 h, 80 - 90 °C

Reference

: A method for preparation of Sonidegib with L-lactate

, China, , ,

Production Method 8

139301-27-2

1221721-86-3

956697-53-3

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,2-Dimethoxyethane , Water ; overnight, 130 °C

Reference

: Pharmaceutical compositions

, World Intellectual Property Organization, , ,

Production Method 9

139301-27-2

1221721-86-3

956697-53-3

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,2-Dimethoxyethane , Water ; overnight, 130 °C

Reference

: Discovery of NVP-LDE225, a Potent and Selective Smoothened Antagonist

Pan, Shifeng; Wu, Xu; Jiang, Jiqing; Gao, Wenqi; Wan, Yongqin; et al, ACS Medicinal Chemistry Letters, 2010, 1(3), 130-134

Production Method 10

1630035-51-6

956697-53-3

Reaction Conditions

Reference

: N,C-Disubstituted Biarylpalladacycles as Precatalysts for ppm Pd-Catalyzed Cross Couplings in Water under Mild Conditions

Thakore, Ruchita R.; Takale, Balaram S. ; Gallou, Fabrice; Reilly, John; Lipshutz, Bruce H., ACS Catalysis, 2019, 9(12), 11647-11657

Sonidegib Raw materials

Sonidegib Preparation Products

Sonidegib (956697-53-3)

Sonidegib Related Literature

1. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960

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